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Compound of Interest

Compound Name: N-Phenyl-3-(trifluoromethyl)aniline

Cat. No.: B094102 Get Quote

An In-depth Technical Guide to the Safe Handling of N-Phenyl-3-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for N-Phenyl-3-
(trifluoromethyl)aniline, a compound often utilized in chemical synthesis and drug discovery.

The information is compiled from various safety data sheets (SDS) and chemical information

sources to ensure a thorough understanding of its potential hazards and the necessary safety

measures.

Chemical Identification and Physical Properties
N-Phenyl-3-(trifluoromethyl)aniline is an aromatic amine containing a trifluoromethyl group.

This substitution can significantly influence its chemical reactivity and biological activity.
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Identifier Value

IUPAC Name N-phenyl-3-(trifluoromethyl)aniline

Synonyms
3-(Trifluoromethyl)diphenylamine, m-

Trifluoromethyldiphenylamine

CAS Number 101-23-5[1]

Molecular Formula C13H10F3N[1]

Molecular Weight 237.22 g/mol [1]

Appearance Colorless liquid with a fishlike odor[2]

Boiling Point 187-189 °C[3]

Melting Point 5-6 °C[3]

Density 1.29 g/mL at 25 °C

Flash Point 85 °C (185 °F)[3]

Solubility Insoluble in water[2]

Hazard Identification and Classification
This chemical is considered hazardous. The following table summarizes its classification and

potential health effects.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed[4]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin[4]

Acute Toxicity, Inhalation Category 1 Fatal if inhaled[4]

Skin Corrosion/Irritation Category 2 Causes skin irritation[4][5]

Serious Eye Damage/Eye

Irritation
Category 1 Causes serious eye damage[4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation[4]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to organs

through prolonged or repeated

exposure[4]

Signal Word:Danger[4]

Handling Precautions and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is mandatory when handling N-Phenyl-3-
(trifluoromethyl)aniline.

Engineering Controls
Work should be conducted in a properly operating chemical fume hood with an average face

velocity of at least 100 feet per minute.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4][5]

Personal Protective Equipment
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PPE Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4][5]

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[3]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4] A

recommended filter type is for ammonia and

organic ammonia derivatives (Type K, Green).

[4]

Experimental Workflow for Safe Handling
The following diagram illustrates a generalized workflow for handling hazardous chemicals like

N-Phenyl-3-(trifluoromethyl)aniline.
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Caption: A generalized workflow for the safe handling of hazardous chemicals.

First Aid Measures
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In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][4] Do not use mouth-to-

mouth resuscitation if the victim ingested or

inhaled the substance.[4]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes.[4] Seek

immediate medical attention.[4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses, if present and easy to

do.[1] Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[1][4] Rinse mouth with

water.[1] Call a physician or poison control

center immediately.[4]

Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5] Store

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[5] The material may be air-sensitive and may darken in color during storage.[4][5]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[5] Do not allow the chemical to

enter drains.[1]
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Spill and Leak Procedures
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel to a safe area.[1]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so.[1]

Absorb: Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal

binder, sawdust).[4]

Collect: Collect the absorbed material in suitable, closed containers for disposal.[4]

Decontaminate: Clean the spill area thoroughly.

Risk Assessment Decision Tree
This decision tree provides a logical framework for assessing the risks associated with handling

N-Phenyl-3-(trifluoromethyl)aniline.
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Caption: A decision tree for risk assessment before handling the chemical.
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Disclaimer: This guide is intended for informational purposes only and should not be used as a

substitute for a comprehensive risk assessment conducted by qualified professionals. Always

refer to the most current Safety Data Sheet (SDS) for N-Phenyl-3-(trifluoromethyl)aniline
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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